3-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride
Overview
Description
The compound is a derivative of 4-methyl-4H-1,2,4-triazole . Triazoles are a group of five-membered ring compounds containing three nitrogen atoms. They are known for their diverse range of biological activities.
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as 4-methyl-4H-1,2,4-triazole-3-thiol have been synthesized through reactions with ethyl bromoacetate .Scientific Research Applications
Synthesis and Antimicrobial Activities
- 3-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride is involved in the synthesis of various antimicrobial compounds. For instance, certain derivatives of this compound have shown significant antimicrobial activities against various microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Characterization and Theoretical NMR Calculations
- This compound has been characterized using various spectroscopic methods like infrared and multinuclear NMR spectroscopy. Theoretical approaches, such as MPn and DFT methods, have been used for NMR calculations to investigate its chemical structure and properties (Almeida, Maia, Souza, & Pacheco, 2022).
Microwave-Assisted Synthesis Applications
- In the field of medicinal and agricultural chemistry, this compound plays a crucial role as a building block for synthesizing diverse compounds. Microwave-assisted synthesis methods have been developed for preparing various propanamides derivatives (Tan, Lim, & Dolzhenko, 2017).
Pharmacological Studies
- It is also used in the synthesis of compounds for pharmacological studies. For example, derivatives of this compound have been evaluated for their antimicrobial and antitubercular activities (Dave, Purohit, Akbari, & Joshi, 2007).
Synthesis of Heterocyclic Compounds
- This compound is instrumental in synthesizing various heterocyclic compounds, such as triazolothiadiazines and triazolothiadiazoles, which have potential applications in different fields including chemistry and medicine (Holla, Prasanna, Poojary, Rao, & Shridhara, 2006).
Development of Novel Compounds
- It has been used in creating a variety of novel compounds with potential applications in different scientific fields. The synthesis techniques and properties of these new compounds are a subject of ongoing research and exploration (Reimlinger & Peiren, 1970).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a similar structure have been found to interact with enzymes such as lactoperoxidase .
Mode of Action
It’s known that similar compounds can bind to their target enzymes and inhibit their function .
Biochemical Pathways
Related compounds have been shown to play a role in calcium-mediated signaling pathways in plants .
Result of Action
Similar compounds have shown cytotoxic activities against certain tumor cell lines .
properties
IUPAC Name |
3-(4-methyl-1,2,4-triazol-3-yl)propan-1-amine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4.2ClH/c1-10-5-8-9-6(10)3-2-4-7;;/h5H,2-4,7H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXTHJNIYPKELQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1CCCN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.